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Compound of Interest

Compound Name: 2,4-Dichloro-1,3,5-triazine

Cat. No.: B113473 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2,4-Dichloro-1,3,5-triazine

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety protocols, handling

procedures, and hazard information for 2,4-dichloro-1,3,5-triazine. The information is intended

to equip laboratory personnel with the knowledge required to work with this chemical safely and

effectively.

Chemical and Physical Properties
2,4-Dichloro-1,3,5-triazine is a chlorinated derivative of 1,3,5-triazine.[1] Understanding its

fundamental properties is crucial for safe handling.
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Property Value Reference(s)

CAS Number 2831-66-5 [2][3]

Molecular Formula C₃HCl₂N₃ [2][3]

Molar Mass 149.96 g/mol [2]

Appearance
White to almost white powder

or crystals
[1]

Density (Predicted) 1.612 ± 0.06 g/cm³ [3]

Melting Point 54.0 - 58.0 °C

Boiling Point 102 °C / 75 mmHg [3]

Synonyms Dichloro-s-triazine [2]

Hazard Identification and Classification
This compound is classified as hazardous and requires careful handling to avoid exposure.[2]

[4] The primary hazards are associated with its corrosive and irritant nature.[2][5]
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Hazard Class GHS Code Description Reference(s)

Acute Toxicity, Oral H302 Harmful if swallowed [2][6]

Acute Toxicity, Dermal H312
Harmful in contact

with skin
[2]

Acute Toxicity,

Inhalation
H332 Harmful if inhaled [2]

Skin

Corrosion/Irritation
H315 Causes skin irritation [2][6]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[2]

Skin Sensitization H317
May cause an allergic

skin reaction
[2]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[2][6]

Safe Handling and Storage Procedures
Adherence to strict safety protocols is mandatory to prevent exposure and ensure a safe

laboratory environment.

Engineering Controls
Ventilation: All work with 2,4-dichloro-1,3,5-triazine must be conducted in a well-ventilated

area, preferably within a certified chemical fume hood.[4][7][8]

Safety Equipment: Eyewash stations and safety showers must be readily accessible and in

close proximity to the workstation.[8]

Personal Protective Equipment (PPE)
Appropriate PPE is essential to prevent personal contact.[4][7]
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Scenario
Eye/Face
Protection

Skin/Body
Protection

Respiratory
Protection

Reference(s)

Routine

Laboratory Use

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves

(e.g., nitrile,

neoprene),

standard lab

coat.

Not generally

required when

handled in a

certified chemical

fume hood.

[7]

Handling Outside

Fume Hood

Safety glasses

with side shields

or chemical

splash goggles.

Chemical-

resistant gloves,

lab coat. An

apron is

recommended if

splashing is a

risk.

A NIOSH-

approved

respirator with an

organic vapor

cartridge is

recommended.

[7]

Spill Cleanup

Chemical splash

goggles and a

face shield.

Chemical-

resistant gloves,

chemical-

resistant apron

or suit, and

appropriate

footwear.

A NIOSH-

approved

respirator with an

organic vapor

cartridge.

[7]

General Handling Practices
Avoid all personal contact with the substance, including inhalation of dust or fumes.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly with soap and water after handling.[4]

Keep containers securely sealed when not in use to prevent moisture contact.[4]

Avoid physical damage to containers.[4]
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Use good occupational work practices and observe all manufacturer storage and handling

recommendations.[4]

Diagram 1: Standard Laboratory Handling Workflow

1. Preparation
- Review SDS

- Don PPE
- Verify Fume Hood Operation

2. Weighing
- Handle in fume hood

- Use appropriate respiratory protection if outside hood

3. Reaction/Use
- Maintain ventilation

- Keep container sealed when not in use

4. Post-Handling Cleanup
- Decontaminate surfaces
- Remove PPE correctly

5. Waste Disposal
- Segregate as halogenated organic waste

- Use labeled, sealed container

Click to download full resolution via product page

Caption: Diagram 1: Standard Laboratory Handling Workflow

Emergency Procedures and First Aid
Immediate and appropriate action is critical in the event of an exposure or spill.

First Aid Measures
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Exposure Route First Aid Protocol Reference(s)

Inhalation

Remove the individual from the

contaminated area to fresh air.

Lay the patient down and keep

them warm and rested. Seek

immediate medical attention.

[4][9]

Skin Contact

Immediately flush the skin and

hair with running water and

soap if available. Remove all

contaminated clothing. Seek

medical attention if irritation

develops or persists.

[4][9]

Eye Contact

Immediately rinse the eyes

with fresh, running water for at

least 15 minutes. Ensure

complete irrigation by keeping

eyelids apart. Seek immediate

medical attention.

[4][9]

Ingestion

Do NOT induce vomiting. If the

person is conscious, rinse their

mouth with water and then

provide water to drink slowly.

Observe the patient carefully

and seek immediate medical

advice.

[4][10]

Spill Response Protocol
Minor Spills: Remove all ignition sources. Clean up spills immediately, avoiding contact with

skin and eyes. Use dry clean-up procedures (e.g., sweeping or vacuuming) to prevent dust

generation. Place the spilled material into a suitable, labeled container for waste disposal.[4]

Major Spills: Evacuate the area and move upwind.[4] Alert the fire brigade or emergency

response team, informing them of the hazard's location and nature.[4] Only trained personnel
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wearing full protective clothing, including breathing apparatus, should handle the cleanup.

Contain the spill using sand, earth, or vermiculite and prevent it from entering drains or water

courses.[4]

Diagram 2: Emergency Response Workflow

Emergency Event
(Spill or Exposure)

Spill?

Major Spill?

Yes

Personal Exposure?

No

Minor Spill Protocol:
- Restrict Area
- Use Spill Kit
- Dry Cleanup

No

Major Spill Protocol:
- Evacuate Area

- Alert Emergency Services
- Contain Spill

Yes

Administer First Aid
(See Table 4)

Yes

Seek Medical Attention
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Caption: Diagram 2: Emergency Response Workflow

Reactivity and Disposal
Chemical Stability and Reactivity: The compound is unstable in the presence of incompatible

materials and may react with moisture.[4] It is incompatible with strong oxidizing agents,

strong acids, alcohols, and amines.[8][11] Hazardous decomposition products from fire

include carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[8]
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Waste Disposal Protocol: Dispose of 2,4-dichloro-1,3,5-triazine as halogenated organic

waste.[7] Use a designated, leak-proof, and clearly labeled hazardous waste container made

of high-density polyethylene (HDPE).[7] Empty containers should be triple-rinsed with a

suitable solvent like acetone or ethanol, with the rinsate collected in the hazardous waste

container.[7]

Experimental Protocol Example: Handling in a
Synthetic Chemistry Context
This protocol outlines a general procedure for using 2,4-dichloro-1,3,5-triazine as a reagent in

a nucleophilic substitution reaction, adapted from procedures for the related compound, 2,4,6-

trichloro-1,3,5-triazine.[12][13]

Objective: To safely handle 2,4-dichloro-1,3,5-triazine during a laboratory-scale chemical

synthesis.

Materials:

2,4-Dichloro-1,3,5-triazine

Anhydrous solvent (e.g., Dichloromethane (DCM) or Acetone)

Base (e.g., N,N-diisopropylethylamine - DIEA)

Nucleophile

Three-necked round-bottom flask

Mechanical stirrer, static nitrogen inlet, addition funnel

Ice bath

Methodology:

System Preparation: Assemble a three-necked, round-bottomed flask equipped with a

mechanical stirrer and a static nitrogen inlet in a chemical fume hood.[12]
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Reagent Charging: Charge the flask with the calculated amount of 2,4-dichloro-1,3,5-
triazine and the anhydrous solvent (e.g., DCM).[13]

Inert Atmosphere and Cooling: Purge the flask with nitrogen to establish an inert

atmosphere. Place the flask in an ice bath and stir the resulting solution, allowing it to cool to

0 °C.[12][13]

Nucleophile Addition: In a separate flask, prepare a solution of the nucleophile and the base

(e.g., DIEA) in the same anhydrous solvent.[13]

Controlled Reaction: Using an addition funnel, add the nucleophile/base solution dropwise to

the cooled, stirring triazine solution. Maintain the internal temperature at or below the target

reaction temperature (e.g., 2-5 °C) throughout the addition.[12]

Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by an appropriate

method, such as Thin Layer Chromatography (TLC), until the starting material is consumed.

[13]

Workup: Upon completion, proceed with the appropriate aqueous workup to quench the

reaction and remove salts. For example, dilute the reaction mixture with DCM and wash

several times with water.[13]

Cleanup: Decontaminate all glassware and equipment. Dispose of all chemical waste

according to the protocol outlined in Section 5.
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Diagram 3: Synthetic Reaction Workflow

Start: Assemble Glassware
in Fume Hood

Charge Flask with
2,4-Dichloro-1,3,5-triazine

and Anhydrous Solvent

Purge with N2
and Cool to 0°C

Add Nucleophile Solution
Dropwise at 0°C

Prepare Solution of
Nucleophile and Base

Monitor Reaction by TLC

Incomplete

Aqueous Workup
(e.g., Wash with Water)

Complete

End: Product Isolation
& Waste Disposal
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Caption: Diagram 3: Synthetic Reaction Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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